Cas no 2640957-57-7 (4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine)

4-[(4-Fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine is a synthetic organic compound featuring a morpholine core substituted with a 4-fluorobenzyl group and a pyrrolidine-1-carbonyl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorophenyl group enhances lipophilicity and metabolic stability, while the pyrrolidine carbonyl moiety contributes to conformational flexibility and potential bioactivity. The compound’s well-defined stereochemistry and modular design allow for further derivatization, supporting applications in drug discovery and development. Its synthetic accessibility and structural versatility make it a promising candidate for exploring structure-activity relationships in medicinal chemistry.
4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine structure
2640957-57-7 structure
Product Name:4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
CAS No:2640957-57-7
MF:C16H21FN2O2
MW:292.348547697067
CID:5318502
PubChem ID:155800438
Update Time:2025-06-29

4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 2640957-57-7
    • 4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
    • F6753-0955
    • AKOS040724482
    • [4-[(4-Fluorophenyl)methyl]-2-morpholinyl]-1-pyrrolidinylmethanone
    • Inchi: 1S/C16H21FN2O2/c17-14-5-3-13(4-6-14)11-18-9-10-21-15(12-18)16(20)19-7-1-2-8-19/h3-6,15H,1-2,7-12H2
    • InChI Key: CGMFCXVMKDCIOT-UHFFFAOYSA-N
    • SMILES: C(C1OCCN(CC2=CC=C(F)C=C2)C1)(N1CCCC1)=O

Computed Properties

  • Exact Mass: 292.15870608g/mol
  • Monoisotopic Mass: 292.15870608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 1.227±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 437.9±45.0 °C(Predicted)
  • pka: 5.83±0.10(Predicted)

4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Pricemore >>

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4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Related Literature

Additional information on 4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

Comprehensive Analysis of 4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640957-57-7): Structure, Applications, and Research Insights

The compound 4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640957-57-7) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a morpholine core with a 4-fluorophenyl moiety and a pyrrolidine-1-carbonyl group, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a bioactive intermediate or small-molecule modulator in targeted therapies.

In recent years, the demand for fluorinated compounds like 4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine has surged, driven by their enhanced metabolic stability and membrane permeability. The presence of the fluorine atom in the phenyl ring improves binding affinity to biological targets, making it a hotspot in medicinal chemistry. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

The morpholine ring in this compound is a privileged structure in drug design, frequently appearing in FDA-approved drugs for its ability to improve solubility and bioavailability. When combined with the pyrrolidine-1-carbonyl group, it creates a balanced lipophilicity-hydrophilicity ratio, a critical factor in CNS drug development—a topic frequently searched in academic and industrial circles. This dual functionality positions CAS No. 2640957-57-7 as a candidate for neurotherapeutic agents or enzyme inhibitors.

Synthetic routes to 4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine often involve amide coupling or reductive amination strategies, topics widely discussed in organic chemistry forums. Its structure-activity relationship (SAR) studies are also trending, as scientists explore modifications to enhance selectivity toward specific biological pathways. These investigations resonate with the growing interest in AI-driven drug discovery, where computational models predict optimal substituents for target engagement.

From an industrial perspective, scalability and green chemistry principles are frequently raised concerns regarding such compounds. Researchers are evaluating catalytic methods to synthesize 2640957-57-7 with minimal waste, addressing the sustainability demands of modern pharmaceutical manufacturing. This aligns with searches for eco-friendly synthesis and process optimization in chemical databases.

In conclusion, 4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine represents a compelling case study at the intersection of structural innovation and therapeutic potential. Its CAS No. 2640957-57-7 is increasingly referenced in patents and publications, reflecting its relevance in contemporary drug development pipelines. As the scientific community prioritizes targeted drug delivery and molecular diversity, this compound’s trajectory will undoubtedly remain a subject of intense exploration.

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